Cas no 53220-82-9 (1-Bromo-4-chloronaphthalene)

• Product Name: 1-Bromo-4-chloronaphthalene
• CAS No: 53220-82-9
• MF: C₁₀H₆BrCl
• MW: 241.511641025543
• MDL: MFCD00971829
• CID: 357767
• PubChem ID: 3745562
• Update Time: 2025-06-13

1-Bromo-4-chloronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-4-chloro-
• 1-bromo-4-chloronaphthalene
• 1-bromo-4-chloro-naphthalene
• WUGJECZACFHDFE-UHFFFAOYSA-N
• NE30703
• Z1587257447
• SCHEMBL11359918
• DTXSID60395843
• AKOS017547868
• AS-59275
• CS-0030113
• FT-0757435
• Z1269212799
• A901129
• SY151594
• EN300-126027
• MFCD00971829
• 53220-82-9
• A11237
• DB-083716
• 1-Bromo-4-chloronaphthalene

• MDL： MFCD00971829
• Inchi： 1S/C10H6BrCl/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6H
• InChI Key： WUGJECZACFHDFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 239.93418
• Monoisotopic Mass: 239.93414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No date available
• Density: 1.3874 (rough estimate)
• Melting Point: 66.5°C
• Boiling Point: 303°C (rough estimate)
• Flash Point: 136.2±27.9 °C
• Refractive Index: 1.5890 (estimate)
• PSA: 0
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Bromo-4-chloronaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1-Bromo-4-chloronaphthalene

Comprehensive Guide to 1-Bromo-4-chloronaphthalene (CAS No. 53220-82-9): Properties, Applications, and Industry Insights

1-Bromo-4-chloronaphthalene (CAS No. 53220-82-9) is a halogenated naphthalene derivative widely recognized for its versatility in organic synthesis and material science. This compound, characterized by the presence of both bromine and chlorine substituents on the naphthalene ring, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure (C₁₀H₆BrCl) and reactivity make it a focal point for researchers exploring cross-coupling reactions, catalysis, and polycyclic aromatic hydrocarbon (PAH) modifications.

In recent years, the demand for halogenated naphthalenes like 1-Bromo-4-chloronaphthalene has surged due to their role in developing OLED materials and organic semiconductors. Industry trends highlight its application in light-emitting diodes (LEDs) and photovoltaic cells, aligning with global shifts toward renewable energy and sustainable electronics. A 2023 market analysis revealed a 12% annual growth in PAH-based electronic materials, underscoring the compound's commercial relevance.

From a synthetic perspective, 53220-82-9 exhibits unique reactivity in Sonogashira couplings and Buchwald-Hartwig aminations, enabling the construction of complex aromatic systems. Researchers frequently search for "1-Bromo-4-chloronaphthalene synthesis" or "CAS 53220-82-9 solubility," reflecting practical concerns in lab workflows. The compound's solubility in organic solvents (e.g., dichloromethane, tetrahydrofuran) and melting point (92–94°C) are well-documented in technical databases like Reaxys and SciFinder.

Environmental and safety profiles of halogenated PAHs remain a hot topic, with studies focusing on green chemistry alternatives and waste minimization. While 1-Bromo-4-chloronaphthalene is not classified as hazardous under major regulatory frameworks, proper handling protocols (e.g., glove boxes, fume hoods) are recommended due to its potential irritant properties. FAQs such as "Is 1-Bromo-4-chloronaphthalene biodegradable?" or "53220-82-9 storage conditions" dominate forum discussions, emphasizing user interest in sustainable practices.

Innovative applications include its use as a ligand precursor in transition-metal catalysis and as a building block for liquid crystals. Patent filings from 2020–2023 showcase its integration into flexible displays and high-performance polymers, particularly in Asian markets. Analytical techniques like HPLC and GC-MS are essential for purity verification (>98%), a key concern for buyers sourcing CAS 53220-82-9 suppliers.

In summary, 1-Bromo-4-chloronaphthalene bridges fundamental research and industrial innovation. Its dual functionality (Br/Cl) and compatibility with modern C–C bond-forming reactions ensure enduring relevance. As industries prioritize materials science and eco-friendly synthesis, this compound will continue to inspire advancements in both academia and technology sectors.